Cas no 38985-64-7 (2-Fluorophenyl isothiocyanate)

2-Fluorophenyl isothiocyanate Properties

Names and Identifiers

• o-fluorophenyl isothiocyanate
• 2-Fluorophenyl Isothiocyanate
• 1-fluoro-2-isothiocyanatobenzene
• Isothiocyanic Acid 2-Fluorophenyl Ester
• UNII-PHW4HDJ46T
• 1-Fluoro-2-isothiocyanatobenzene #
• GEO-02838
• SY012572
• NSC129257
• F0711
• NS00057588
• J-802085
• 38985-64-7
• EINECS 254-237-1
• F1915-0005
• Benzene, 1-fluoro-2-isothiocyanato-
• FT-0612438
• SCHEMBL160878
• PHW4HDJ46T
• EN300-20699
• NSC-129257
• 2fluorophenyl isothiocyanate
• AKOS000212397
• DTXSID0068153
• 1-fluoro-2-isothiocyanato-benzene
• NSC 129257
• 2-fluoro-1-isothiocyanatobenzene
• BP-10890
• CK1143
• 2-fluorophenylisothiocyanate
• MFCD00004800
• 2-fluoro-1-isothiocyanato benzene
• 2-Fluorophenyl isothiocyanate, 98%
• STK801430
• DTXCID3039587
• BBL027477
• DB-021137
• +Expand

• MDL： MFCD00004800
• InChIKey： OAGDRIUTLPDSMJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4FNS/c8-6-3-1-2-4-7(6)9-5-10/h1-4H
• SMILES： C1=CC=C(C(=C1)F)N=C=S
• BRN： 4176581

Computed Properties

• Exact Mass: 153.00500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 153.004848
• Heavy Atom Count: 10
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4

Experimental Properties

• LogP: 2.56000
• PSA: 44.45000
• Refractive Index: n20/D 1.6254(lit.)
• Boiling Point: 104°C/8mmHg(lit.)
• Melting Point: 24-26°C
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Color/Form: Colorless to yellow liquid
• Sensitiveness: Moisture Sensitive
• Density: 1.248 g/mL at 25 °C(lit.)

2-Fluorophenyl isothiocyanate Security Information

• Symbol: GHS05 GHS06
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S36/37/39-S26-S23-S45-S28-S27
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2810
• Hazard Statement： H301+H331-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Cold storage (+4 ° C)
• PackingGroup：III
• Risk Phrases： 34-36/37
• Signal Word：Danger
• TSCA：T
• HazardClass：8

2-Fluorophenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters